5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
Synthesis Analysis
The synthesis of similar compounds, such as 5-amino-pyrazoles, has been reported in the literature . These compounds are synthesized through various approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Scientific Research Applications
Ruthenium-catalyzed Synthesis
The molecule serves as a building block in the ruthenium-catalyzed synthesis of triazole-based scaffolds. This method facilitates the creation of peptidomimetics or biologically active compounds utilizing the triazole scaffold, overcoming challenges such as the Dimroth rearrangement. Triazole-containing dipeptides and triazoles active as HSP90 inhibitors have been synthesized using this method, demonstrating significant biological activity (Ferrini et al., 2015).
Dimroth Rearrangements
This compound is involved in studies exploring Dimroth rearrangements, which are crucial for understanding its chemical behavior under various conditions. These studies have implications for synthesizing various derivative compounds and exploring their potential applications (Sutherland & Tennant, 1971).
Antimicrobial Applications
Research has shown that derivatives of 5-amino-1,2,3-triazole-4-carboxamide exhibit antimicrobial properties. For instance, novel triazole derivatives have been synthesized and tested for their effectiveness against a range of pathogens, indicating potential applications in developing new antimicrobial agents (Pokhodylo et al., 2021).
Antitumor Activity
Certain derivatives of 5-amino-1,2,3-triazole-4-carboxamide have shown remarkable antitumor activities. Studies have focused on synthesizing and characterizing new compounds with potential efficacy against cancer cell lines, offering insights into designing novel anticancer drugs (Hao et al., 2017).
Structural Analyses
The compound and its derivatives have been subjects of structural analysis, including crystal structure determination. These studies provide valuable information about the molecular configuration and potential interactions with biological targets, facilitating the design of compounds with specific properties (Lu et al., 2017).
properties
IUPAC Name |
5-amino-1-(2-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5O/c1-6-4-2-3-5-7(6)15-9(11)8(10(12)16)13-14-15/h2-5H,11H2,1H3,(H2,12,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTLILPLKNEAFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C(N=N2)C(=O)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
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